N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester
N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester
Brand Name:
Vulcanchem
CAS No.:
169528-22-7
VCID:
VC0139179
InChI:
InChI=1S/C29H54N3O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(33)26(32-28(34)39-29(2,3)4)25-38-40(35,36-23-18-21-30)37-24-19-22-31/h26-27,33H,5-20,23-25H2,1-4H3,(H,32,34)/t26-,27+/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(C(COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O
Molecular Formula:
C29H54N3O7P
Molecular Weight:
587.739
N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester
CAS No.: 169528-22-7
Reference Standards
VCID: VC0139179
Molecular Formula: C29H54N3O7P
Molecular Weight: 587.739
| CAS No. | 169528-22-7 |
|---|---|
| Product Name | N-tert-Butyloxycarbonyl-D-erythro-dihydro-D-sphingosine-1-phosphate Dicyanoethyl Ester |
| Molecular Formula | C29H54N3O7P |
| Molecular Weight | 587.739 |
| IUPAC Name | tert-butyl N-[(2S,3R)-1-[bis(2-cyanoethoxy)phosphoryloxy]-3-hydroxyoctadecan-2-yl]carbamate |
| Standard InChI | InChI=1S/C29H54N3O7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(33)26(32-28(34)39-29(2,3)4)25-38-40(35,36-23-18-21-30)37-24-19-22-31/h26-27,33H,5-20,23-25H2,1-4H3,(H,32,34)/t26-,27+/m0/s1 |
| Standard InChIKey | NNSQCFDMQYMFAF-RRPNLBNLSA-N |
| SMILES | CCCCCCCCCCCCCCCC(C(COP(=O)(OCCC#N)OCCC#N)NC(=O)OC(C)(C)C)O |
| Synonyms | [R-(R*,S*)]-9-Cyano-6-(2-cyanoethoxy)-3-(1-hydroxyhexadecyl)-5,7-dioxa-2-aza-6-phosphanonanoic Acid 6-Oxide 1,1-Dimethylethyl Ester |
| PubChem Compound | 71314172 |
| Last Modified | Nov 11 2021 |
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